![molecular formula C7H15N2O4P B1256851 1,3-Dimethylimidazolium Dimethyl Phosphate CAS No. 654058-04-5](/img/structure/B1256851.png)
1,3-Dimethylimidazolium Dimethyl Phosphate
Overview
Description
1,3-Dimethylimidazolium Dimethyl Phosphate (1,3-DMIDP) is a novel ionic liquid (IL) that has been studied extensively in recent years due to its unique properties. It is composed of a 1,3-dimethylimidazolium cation and a dimethyl phosphate anion, and has been found to have a wide range of applications in both scientific research and industrial processes.
Scientific Research Applications
Bioethanol Production from Sugarcane Bagasse
1,3-Dimethylimidazolium dimethyl phosphate ([Mmim][DMP]) has been effectively utilized in the pretreatment of sugarcane bagasse for bioethanol production. This process involves the application of [Mmim][DMP] to enhance the conversion of fermentable sugars, contributing significantly to bioethanol yield. The research demonstrated that optimal temperature and duration for the pretreatment process were crucial for achieving maximum sugar conversion. The treated biomass showed a notable reduction in cellulose crystallinity, leading to improved enzymatic hydrolysis efficiency (Bahrani, Raeissi, & Sarshar, 2015).
Desalination and Reverse Osmosis Membrane Enhancement
The modification of commercial reverse osmosis (RO) membranes with this compound has shown promising results in desalination applications. This modification leads to thinner, smoother, and more hydrophilic membrane layers, significantly enhancing water flux and maintaining salt rejection efficiency. Additionally, these modified membranes exhibit improved anti-fouling properties, crucial for long-term operational stability (Zhang et al., 2017).
Cellulose Solubilization
This compound plays a critical role in the solubilization of cellulose, especially in creating solutions that can dissolve cellulose under mild conditions. This application is particularly relevant in the field of green chemistry, where efficient and environmentally friendly solvents are sought for cellulose processing (Fukaya, Hayashi, Wada, & Ohno, 2008).
Absorption Heat Pumps
Ionic liquid this compound, combined with water, ethanol, or methanol, has been identified as a suitable candidate for working pairs in absorption heat pumps. These mixtures demonstrate favorable thermodynamic properties like vapor pressure, density, and viscosity, making them suitable for industrial applications. Their characteristics are essential for efficient and effective absorption processes in heat pumps or chillers (He, Zhao, Zhang, & Feng, 2010).
Oxidation Processes
In chemical synthesis and processing, this compound has been used to facilitate the oxidation of diethyl disulfide with atmospheric oxygen. The presence of this ionic liquid influences the formation of specific reaction products, showcasing its potential in catalyzing specific chemical reactions (Krivoborodov et al., 2020).
Safety and Hazards
Future Directions
1,3-Dimethylimidazolium Dimethyl Phosphate has potential applications in the production of bioethanol from sugarcane bagasse by enzymatic hydrolysis . It can also be used as a catalyst and a solvent for the preparation of ethyl 2-cyano-3-phenylpropenoate from benzaldehyde and ethyl cyanoacetate via Knoevenagel condensation .
Mechanism of Action
Target of Action
1,3-Dimethylimidazolium Dimethyl Phosphate is an imidazolium-based phosphoric ionic liquid . It is primarily used as a catalyst and a solvent in organic synthesis . The primary targets of this compound are the reactants in the chemical reactions it catalyzes .
Mode of Action
The compound interacts with its targets by facilitating chemical reactions. For instance, it can be used for the preparation of ethyl 2-cyano-3-phenylpropenoate from benzaldehyde and ethyl cyanoacetate via Knoevenagel condensation . The compound’s ionic nature and its ability to donate and accept protons make it an effective catalyst .
Biochemical Pathways
This compound is involved in the enzymatic saccharification of sugarcane bagasse, a process that yields glucose and xylose . This process is part of the larger biochemical pathway of bioethanol production from plant biomass .
Pharmacokinetics
As an ionic liquid, it is known to have high thermal and hydrolytic stability .
Result of Action
The result of the action of this compound is the facilitation of chemical reactions. For example, it aids in the production of ethyl 2-cyano-3-phenylpropenoate . It also helps in the enzymatic breakdown of sugarcane bagasse into glucose and xylose, which can be further processed into bioethanol .
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and the presence of water or other solvents . Its high thermal and hydrolytic stability make it suitable for use in a variety of conditions . Furthermore, its effectiveness as a catalyst can be enhanced in certain solvent environments .
Biochemical Analysis
Biochemical Properties
1,3-Dimethylimidazolium Dimethyl Phosphate plays a crucial role in biochemical reactions, particularly as a catalyst and solvent. It interacts with various enzymes and proteins, facilitating reactions such as the Knoevenagel condensation. This compound is also involved in the enzymatic saccharification of sugarcane bagasse, yielding glucose and xylose . The interactions between this compound and biomolecules are primarily catalytic, enhancing the efficiency of biochemical processes.
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the enzymatic hydrolysis of biomass, leading to the production of bioethanol . The compound’s impact on cell function is significant, as it enhances the efficiency of biochemical reactions within the cell.
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It acts as a catalyst in various reactions, such as the preparation of ethyl 2-cyano-3-phenylpropenoate from benzaldehyde and ethyl cyanoacetate . The compound’s ability to facilitate these reactions is due to its unique molecular structure, which allows it to interact effectively with enzymes and other biomolecules.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound is stable under various conditions, but its activity may degrade over extended periods. Long-term studies have shown that it maintains its catalytic properties, although there may be some reduction in efficiency over time . The stability and degradation of this compound are crucial factors in its application in biochemical processes.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound enhances biochemical reactions without causing significant adverse effects. At higher doses, there may be toxic or adverse effects, including potential damage to cellular structures . Understanding the dosage effects is essential for optimizing the use of this compound in biochemical applications.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors to facilitate biochemical reactions. It plays a role in the enzymatic saccharification of biomass, leading to the production of glucose and xylose . The compound’s involvement in these pathways highlights its importance in metabolic processes and its potential for biofuel production.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions ensure that the compound reaches its target sites, where it can exert its catalytic effects . The transport and distribution of this compound are critical for its effectiveness in biochemical applications.
Subcellular Localization
This compound localizes to specific subcellular compartments, where it performs its catalytic functions. Targeting signals and post-translational modifications direct the compound to these compartments, ensuring its activity and function . The subcellular localization of this compound is essential for its role in biochemical processes.
Properties
IUPAC Name |
1,3-dimethylimidazol-1-ium;dimethyl phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N2.C2H7O4P/c1-6-3-4-7(2)5-6;1-5-7(3,4)6-2/h3-5H,1-2H3;1-2H3,(H,3,4)/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSGLHYXFTXGIAQ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C[N+](=C1)C.COP(=O)([O-])OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15N2O4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3047970 | |
Record name | 1,3-Dimethylimidazolium dimethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3047970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
654058-04-5 | |
Record name | 1,3-Dimethylimidazolium dimethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3047970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-Dimethylimidazolium dimethyl phosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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